![molecular formula C18H54EuN3Si6 B1587863 Tris[bis(trimethylsilyl)amino] europium(III) CAS No. 35789-02-7](/img/structure/B1587863.png)
Tris[bis(trimethylsilyl)amino] europium(III)
Overview
Description
Tris[bis(trimethylsilyl)amino] europium(III) (EuTTA) is an organometallic complex of europium, a rare earth metal, and tris(trimethylsilyl)amino (TTA). It is a luminescent, water-soluble compound, and is commonly used in scientific research for its ability to fluoresce when exposed to ultraviolet light. EuTTA has been used in a variety of scientific applications, including fluorescence microscopy, imaging, and spectroscopy. In addition, EuTTA has been used to study the structure of proteins, nucleic acids, and other biomolecules, as well as to detect and quantify small molecules.
Scientific Research Applications
Transition Metal Catalyst
Tris[bis(trimethylsilyl)amino] europium(III) is used as a transition metal catalyst . As a catalyst, it can accelerate chemical reactions without being consumed, making it valuable in various industrial and laboratory processes.
Reactant for Preferential Complexation Reactions
This compound is used as a reactant for preferential complexation reactions . These reactions involve the formation of a complex, or a central atom bonded to a surrounding array of molecules or ions. These complexes can have interesting properties and are often used in the study of coordination chemistry.
Production of Pin-Wheel Shaped Heterobimetallic Lanthanide Alkali Metal Binaphtholates
Tris[bis(trimethylsilyl)amino] europium(III) is used in the synthesis of pin-wheel shaped heterobimetallic lanthanide alkali metal binaphtholates . These compounds have potential applications in the field of materials science and catalysis.
Synthesis of Isostructural Neopentoxide Derivatives
This compound is used in the synthesis of isostructural neopentoxide derivatives of Group 3 and lanthanide series metals . These derivatives can be used for the production of Ln2O3 nanoparticles .
Production of Ln2O3 Nanoparticles
Ln2O3 nanoparticles, produced using Tris[bis(trimethylsilyl)amino] europium(III), have potential applications in various fields such as medicine, electronics, and materials science .
Synthesis of Anhydrous Mononuclear Tris (8-quinolinolato)lanthanoid Complexes
Tris[bis(trimethylsilyl)amino] europium(III) is used in the synthesis of anhydrous mononuclear tris (8-quinolinolato)lanthanoid complexes . These complexes are used for organic light-emitting devices .
Mechanism of Action
Target of Action
Tris[bis(trimethylsilyl)amino] europium(III) is a type of organo-metallic compound
Mode of Action
It is known to be used as a reactant in various chemical reactions .
Biochemical Pathways
Tris[bis(trimethylsilyl)amino] europium(III) is involved in the synthesis of isostructural neo-pentoxide derivatives of Group 3 and lanthanide series metals for the production of Ln2O3 nanoparticles . It also plays a role in the formation of anhydrous mononuclear tris (8-quinolinolato)lanthanoid complexes for organic light-emitting devices .
Action Environment
It’s worth noting that safety data suggests it should be handled in a well-ventilated area and kept away from heat, sparks, open flames, and hot surfaces .
properties
IUPAC Name |
bis(trimethylsilyl)azanide;europium(3+) |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/3C6H18NSi2.Eu/c3*1-8(2,3)7-9(4,5)6;/h3*1-6H3;/q3*-1;+3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
FLADHQMJJLOUHM-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.C[Si](C)(C)[N-][Si](C)(C)C.[Eu+3] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H54EuN3Si6 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90408071 |
Source
|
| Record name | Tris[N,N-bis(trimethylsilyl)amide]europium(III) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90408071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
633.1 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
35789-02-7 |
Source
|
| Record name | Tris[N,N-bis(trimethylsilyl)amide]europium(III) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90408071 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Tris[N,N-bis(trimethylsilyl)amide]europium(III) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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